Cas no 315703-53-8 (Phenol, 3-[[4-(2-methylimidazo[1,2-a]pyridin-3-yl)-2-thiazolyl]amino]-)

• Product Name: Phenol, 3-[[4-(2-methylimidazo[1,2-a]pyridin-3-yl)-2-thiazolyl]amino]-
• CAS No: 315703-53-8
• MF: C₁₇H₁₄N₄OS
• MW: 322.384261608124
• CID: 1452753
• PubChem ID: 3128426
• Update Time: 2025-04-20

Phenol, 3-[[4-(2-methylimidazo[1,2-a]pyridin-3-yl)-2-thiazolyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-[[4-(2-methylimidazo[1,2-a]pyridin-3-yl)-2-thiazolyl]amino]-
• HMS2706K11
• MLS000715629
• 3-[[4-(2-methylimidazo[1,2-a]pyridin-3-yl)thiazol-2-yl]amino]phenol
• 3-[[4-(2-methylimidazo[1,2-a]pyridin-3-yl)-1,3-thiazol-2-yl]amino]phenol
• Oprea1_428416
• 315703-53-8
• AKOS000565083
• 3-[[4-(2-methyl-3-imidazo[1,2-a]pyridinyl)-2-thiazolyl]amino]phenol
• 3-[[4-(2-Methylimidazo[1,2-a]pyridin-3-yl)-2-thiazolyl]amino]phenol
• SMR000275608
• BDBM43769
• CCG-110259
• cid_3128426
• DTXSID401163203
• SCHEMBL1684654
• CHEMBL513150
• Oprea1_403744
• AG-690/36830052
• 3-{[4-(2-methylimidazo[1,2-a]pyridin-3-yl)-1,3-thiazol-2-yl]amino}phenol

• Inchi： 1S/C17H14N4OS/c1-11-16(21-8-3-2-7-15(21)18-11)14-10-23-17(20-14)19-12-5-4-6-13(22)9-12/h2-10,22H,1H3,(H,19,20)
• InChI Key： NBYZOAUVROLNCA-UHFFFAOYSA-N
• SMILES： S1C(NC2C=CC=C(C=2)O)=NC(=C1)C1=C(C)N=C2C=CC=CN12

Computed Properties

• Exact Mass: 322.08902
• Monoisotopic Mass: 322.08883226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 90.7Ų

Experimental Properties

• PSA: 62.45